Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate

• Molecular Formula: C12H9BrFNO2
• Molecular Weight: 298.11 g/mol
• IUPAC Name: ethyl 6-bromo-7-fluoroquinoline-2-carboxylate
• InChI: InChI=1S/C12H9BrFNO2/c1-2-17-12(16)10-4-3-7-5-8(13)9(14)6-11(7)15-10/h3-6H,2H2,1H3
• InChI Key: IIOZPSKIXJJXCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=CC(=C(C=C2C=C1)Br)F

Description

Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate is a useful research compound. Its molecular formula is C12H9BrFNO2 and its molecular weight is 298.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-4-fluoro-2-nitro-benzaldehyde (1.50 g, 6.05 mmol) and ethyl pyruvate (737.4 mg, 6.35 mmol) in ethanol (15 mL) was added via canula to zinc(II)chloride (4.12 g, 30.24 mmol), tin(II)chloride (5.73 g, 30.24 mmol), and activated 4 Å molecular sieve pellets (1.50 g) in ethanol (15 mL) under argon. The mixture was heated at 70° C. in an oil bath for four hours, then allowed to cool to room temperature, and carefully quenched with saturated sodium bicarbonate. Ethyl acetate was added and the mixture was filtered through Celite®. The filtrate was extracted with ethyl acetate and the organic layer was dried over anhydrous magnesium sulfate, then filtered and concentrated. The residue was purified by silica gel chromatography eluting with 1:6 ethyl acetate:hexanes to give 368.5 mg (20%) of ethyl 6-bromo-7-fluoro-2-quinolinecarboxylate as a solid. 1H NMR (400 MHz, d6-DMSO): δ 8.63 (d, J=8 Hz, 1H), 8.58 (d, J=9 Hz, 1H), 8.15 (s, 1H), 8.13 (s, 1H), 4.42 (q, J=7 Hz, 2H), 1.37 (t, J=7 Hz, 3H). ESI-LCMS m/z 297 (M+H)+.